Cas no 54492-94-3 (Benzo[b]thiophene, 2-(4-nitrophenyl)-)

• Product Name: Benzo[b]thiophene, 2-(4-nitrophenyl)-
• CAS No: 54492-94-3
• MF: C₁₄H₉NO₂S
• MW: 255.291762113571
• CID: 1589427
• PubChem ID: 12999760
• Update Time: 2025-04-21

Benzo[b]thiophene, 2-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene, 2-(4-nitrophenyl)-
• 54492-94-3
• 2-(4-Nitrophenyl)benzo[b]thiophene
• SY388049

• Inchi： 1S/C14H9NO2S/c16-15(17)12-7-5-10(6-8-12)14-9-11-3-1-2-4-13(11)18-14/h1-9H
• InChI Key： VBWMAHYMJMKNKY-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 255.03547
• Monoisotopic Mass: 255.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 74.1Ų

Experimental Properties

• PSA: 43.14